Cas no 61405-44-5 (Benzene, 1-[(4-methoxyphenyl)thio]-3-methyl-)

• Product Name: Benzene, 1-[(4-methoxyphenyl)thio]-3-methyl-
• CAS No: 61405-44-5
• MF: C₁₄H₁₄OS
• MW: 230.325362682343
• CID: 480623
• PubChem ID: 23543275
• Update Time: 2025-04-19

Benzene, 1-[(4-methoxyphenyl)thio]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(4-methoxyphenyl)thio]-3-methyl-
• 1-methoxy-4-(3-methylphenyl)sulfanylbenzene
• (4-Methoxyphenyl)(m-tolyl)sulfane
• 61405-44-5
• SCHEMBL5340334
• 1-[(4-Methoxyphenyl)sulfanyl]-3-methylbenzene
• DTXSID30634877

• Inchi： 1S/C14H14OS/c1-11-4-3-5-14(10-11)16-13-8-6-12(15-2)7-9-13/h3-10H,1-2H3
• InChI Key： CXPRVKQPPPYDCO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 230.07662
• Monoisotopic Mass: 230.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23